Cas no 108043-51-2 (1,3,5-Triazine-2,4,6(1H,3H,5H)-trione,1,3,5-tris(3-amino-4-methylphenyl)-)

• Product Name: 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione,1,3,5-tris(3-amino-4-methylphenyl)-
• CAS No: 108043-51-2
• MF: C₂₄H₂₄N₆O₃
• MW: 444.485764503479
• CID: 127786
• Update Time: 2024-01-25

1,3,5-Triazine-2,4,6(1H,3H,5H)-trione,1,3,5-tris(3-amino-4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione,1,3,5-tris(3-amino-4-methylphenyl)-
• Tris(3-amino-4-methylphenyl)isocyanurate
• Tris-(3-amino-4-methylphenyl)-isocyanurate
• 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1,3,5-tris(3-amino-4-methylphenyl)-

• Inchi： 1S/C24H24N6O3/c1-13-4-7-16(10-19(13)25)28-22(31)29(17-8-5-14(2)20(26)11-17)24(33)30(23(28)32)18-9-6-15(3)21(27)12-18/h4-12H,25-27H2,1-3H3
• InChI Key： WLZJXRJTEFYHLO-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C(N)=C2)C(=O)N(C2=CC=C(C)C(N)=C2)C(=O)N(C2=CC=C(C)C(N)=C2)C1=O

Computed Properties

• Exact Mass: 444.19122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• PSA: 138.99